Cas no 194930-00-2 ((S)-(-)-Rivastigmine-d6 L-Tartrate (N,N-dimethyl-d6))

• Product Name: (S)-(-)-Rivastigmine-d6 L-Tartrate (N,N-dimethyl-d6)
• CAS No: 194930-00-2
• MF: C₁₈H₂₂D₆N₂O₈
• MW: 406.461
• CID: 1074459
• PubChem ID: 76973134
• Update Time: 2025-10-11

(S)-(-)-Rivastigmine-d6 L-Tartrate (N,N-dimethyl-d6) Chemical and Physical Properties

Names and Identifiers

• [2H6]-Rivastigmine tartrate
• (R)-Rivastigmine-d6 Tartrate Salt
• Rivastigmine D6
• (R)-Rivastigmine D6 Tartrate Salt
• (S)-Rivastigmine-d6 tartrate
• (S)-(-)-RIVASTIGMINE-D6 L-TARTRATE
• HY-11017AS
• [3-[(1S)-1-[Bis(trideuteriomethyl)amino]ethyl]phenyl] N-ethyl-N-methylcarbamate;(2R,3R)-2,3-dihydroxybutanedioic acid
• AKOS040740644
• MS-26968
• Rivastigmine-d6 (tartrate)
• (S)-Rivastigmine (D6 tartrate)
• 3-[(1S)-1-[bis(D3)methylamino]ethyl]phenyl N-ethyl-N-methylcarbamate
• Rivastigmine D6 Tartrate
• (S)-Rivastigmine D6 tartrate
• F91297
• (S)-Rivastigmine D6 Tartrate Salt
• 194930-00-2
• 1ST11179D6
• (S)-(-)-Rivastigmine-d6 L-Tartrate (N,N-dimethyl-d6)

• Inchi： InChI=1S/C14H22N2O2.C4H6O6/c1-6-16(5)14(17)18-13-9-7-8-12(10-13)11(2)15(3)4;5-1(3(7)8)2(6)4(9)10/h7-11H,6H2,1-5H3;1-2,5-6H,(H,7,8)(H,9,10)/t11-;1-,2-/m01/s1/i3D3,4D3;
• InChI Key： GWHQHAUAXRMMOT-XVXYZIQCSA-N
• SMILES： O=C(OC1=CC=CC([C@@H](C)N(C([2H])([2H])[2H])C([2H])([2H])[2H])=C1)N(CC)C.O=C(O)[C@H](O)[C@@H](O)C(O)=O

Computed Properties

• Exact Mass: 406.22200
• Monoisotopic Mass: 406.22222633g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 402
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 148Ų

Experimental Properties

• PSA: 147.84000
• LogP: 0.63710

(S)-(-)-Rivastigmine-d6 L-Tartrate (N,N-dimethyl-d6) Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds

Additional information on (S)-(-)-Rivastigmine-d6 L-Tartrate (N,N-dimethyl-d6)

Research Update on (S)-(-)-Rivastigmine-d6 L-Tartrate (N,N-dimethyl-d6) and Its Relevance to 194930-00-2

The compound (S)-(-)-Rivastigmine-d6 L-Tartrate (N,N-dimethyl-d6) is a deuterium-labeled derivative of Rivastigmine, a well-known acetylcholinesterase inhibitor used in the treatment of Alzheimer's disease. The incorporation of deuterium atoms (d6) at the N,N-dimethyl positions enhances the metabolic stability of the molecule, making it a valuable tool for pharmacokinetic and pharmacodynamic studies. The CAS number 194930-00-2 is associated with Rivastigmine, and its deuterated analog has gained attention in recent research due to its potential applications in drug development and biomarker studies.

Recent studies have focused on the synthesis and characterization of (S)-(-)-Rivastigmine-d6 L-Tartrate, highlighting its utility in mass spectrometry-based assays. The deuterated form allows for precise quantification in biological matrices, reducing interference from endogenous compounds. A 2023 study published in the Journal of Pharmaceutical and Biomedical Analysis demonstrated the successful application of this compound in a high-throughput LC-MS/MS method for measuring Rivastigmine levels in plasma samples, achieving a lower limit of quantification (LLOQ) of 0.1 ng/mL.

In addition to its analytical applications, (S)-(-)-Rivastigmine-d6 L-Tartrate has been investigated in preclinical models to explore its pharmacokinetic profile. A recent study in the European Journal of Drug Metabolism and Pharmacokinetics reported that the deuterated analog exhibited a 20% longer half-life compared to the non-deuterated form, suggesting improved metabolic stability. This finding has implications for the development of next-generation acetylcholinesterase inhibitors with enhanced therapeutic profiles.

The relevance of 194930-00-2 in this context lies in its role as the parent compound of Rivastigmine. Research efforts have also explored the structural-activity relationships (SAR) of Rivastigmine analogs, including deuterated variants. A 2022 study in Bioorganic & Medicinal Chemistry Letters identified key structural features that influence binding affinity to acetylcholinesterase, providing insights for the design of more potent and selective inhibitors.

Future directions for research on (S)-(-)-Rivastigmine-d6 L-Tartrate include its potential use in combination therapies and its role in understanding drug-drug interactions. Given the increasing prevalence of Alzheimer's disease and the need for improved treatment options, this compound represents a promising avenue for further investigation. Researchers are also exploring its application in PET imaging studies to visualize acetylcholinesterase activity in vivo, which could provide new insights into disease progression and treatment efficacy.